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Compound of Interest

Compound Name:
1-(4-Bromophenylsulfonyl)-1H-

pyrrole

Cat. No.: B102771 Get Quote

An In-Depth Technical Guide to the Health and Safety of 1-(4-Bromophenylsulfonyl)-1H-
pyrrole

This guide provides a comprehensive overview of the available health and safety information

for the chemical compound 1-(4-Bromophenylsulfonyl)-1H-pyrrole, intended for researchers,

scientists, and professionals in the field of drug development.

Chemical and Physical Properties
The fundamental physical and chemical characteristics of 1-(4-Bromophenylsulfonyl)-1H-
pyrrole are summarized below. These properties are essential for the safe handling, storage,

and use of this compound in a laboratory setting.
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Property Value

Molecular Formula C₁₀H₈BrNO₂S

Molecular Weight 286.15 g/mol

CAS Number 16851-84-6

Melting Point 58 - 60 °C (136 - 140 °F)[1]

Boiling Point 234 °C (453 °F)[1]

Appearance Solid

Storage Temperature Room Temperature, sealed in a dry place[2]

Toxicological and Hazard Data
Toxicological information is critical for assessing the potential risks associated with exposure to

a chemical substance. While specific quantitative toxicity data such as LD50 (Lethal Dose,

50%) or LC50 (Lethal Concentration, 50%) for 1-(4-Bromophenylsulfonyl)-1H-pyrrole are not

readily available in the public domain, the compound has been classified according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Hazard Classification

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Skin Irritation 2
H315: Causes

skin irritation[1]

Exclamation

Mark
Warning[1]

Eye Irritation 2A

H319: Causes

serious eye

irritation[1]

Exclamation

Mark
Warning[1]

Specific Target

Organ Toxicity -

Single Exposure

3

H335: May

cause respiratory

irritation[1]

Exclamation

Mark
Warning[1]
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No component of this product at levels greater than or equal to 0.1% is identified as a probable,

possible, or confirmed human carcinogen by IARC.[1]

Experimental Protocols for Hazard Assessment
The GHS hazard classifications are determined through standardized experimental protocols.

The following sections describe the principles of the OECD (Organisation for Economic Co-

operation and Development) guidelines relevant to the identified hazards for this compound.

Acute Dermal Irritation/Corrosion (OECD 404)
This test is designed to assess the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) skin damage.[3][4][5]

Principle: A single dose of the test substance is applied to a small area of the skin

(approximately 6 cm²) of an albino rabbit, with untreated skin serving as a control.[1][4]

Methodology:

The test substance (0.5 g for a solid) is applied to the shaved skin of the animal.[1]

The application site is covered with a gauze patch.

The exposure period is typically 4 hours, after which the substance is removed.[1]

Observations for signs of erythema (redness) and edema (swelling) are made at 60

minutes, and then at 24, 48, and 72 hours after removal.[3]

If effects persist, observations may continue for up to 14 days to determine reversibility.[1]

[3]

Evaluation: The severity of skin reactions is scored. If the observed effects are not reversible

within the observation period, the substance is considered a skin irritant.[1]

Acute Eye Irritation/Corrosion (OECD 405)
This guideline evaluates the potential of a substance to produce irritation or corrosion when

applied to the eye.[6][7]
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Principle: The test substance is applied in a single dose into the conjunctival sac of one eye

of an experimental animal, typically an albino rabbit. The untreated eye serves as a control.

[6][8]

Methodology:

Prior to the in vivo test, a weight-of-the-evidence analysis of existing data is performed to

avoid unnecessary animal testing.[9]

If the test is deemed necessary, a single animal is used for an initial test.[6]

The eye is examined for lesions of the cornea, iris, and conjunctiva at 1, 24, 48, and 72

hours after application.[8][10]

If a corrosive or severe irritant effect is not observed initially, the test is confirmed using up

to two additional animals.[8][9]

The observation period is typically up to 21 days to assess the reversibility of any effects.

[6][9]

Evaluation: Ocular responses are scored to determine the degree of irritation. The

reversibility of the lesions is a key factor in the final classification.[8]

Acute Inhalation Toxicity (OECD 403)
This test provides information on health hazards likely to arise from short-term exposure to a

substance via inhalation.[2][11][12]

Principle: The test is designed to determine the median lethal concentration (LC50) and

other toxic effects of a test article after inhalation exposure for a set period.[12][13]

Methodology:

The preferred species is the rat. Groups of animals are exposed to the test substance,

typically as a dust or aerosol for a solid compound, for a fixed duration (usually 4 hours).

[2][12]
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The test can be conducted as a limit test (one concentration) or a main study with at least

three different concentrations.[13][14]

Animals are observed for at least 14 days following exposure.[2][13]

During and after exposure, animals are monitored for clinical signs of toxicity, behavioral

changes, and body weight fluctuations.[12]

At the end of the study, a gross necropsy is performed on all animals.[2][12]

Evaluation: The LC50 value is calculated based on mortality data. The study also provides

information on non-lethal toxic effects and target organs.[12]

Visualized Workflows and Potential Mechanisms
Hazard Assessment Workflow
The following diagram illustrates the logical workflow for assessing the acute toxicity of a

chemical substance like 1-(4-Bromophenylsulfonyl)-1H-pyrrole based on the identified

hazards.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.oecd.org/en/publications/test-no-403-acute-inhalation-toxicity_9789264070608-en.html
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2023/03/INHALATION-TOXICITY-STUDIES.pdf
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.oecd.org/en/publications/test-no-403-acute-inhalation-toxicity_9789264070608-en.html
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.benchchem.com/product/b102771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1. General Hazard Assessment Workflow
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Figure 1. General Hazard Assessment Workflow

Hypothesized Mechanism of Action
While the specific toxicological mechanism of 1-(4-Bromophenylsulfonyl)-1H-pyrrole is not

documented, some related sulfonamide derivatives bearing a pyrrole scaffold have been

investigated as inhibitors of carbonic anhydrase (CA) isoforms, particularly transmembrane

CAs that are active in hypoxic conditions, such as in tumors.[15] This suggests a potential,

though unconfirmed, mechanism of toxicity or biological activity. Other pyrrole derivatives have
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been explored as potassium-competitive acid blockers (P-CABs) by inhibiting H+,K+-ATPase.

[16][17]

The diagram below illustrates a hypothesized signaling pathway related to carbonic anhydrase

inhibition.

Figure 2. Hypothesized Pathway: Carbonic Anhydrase Inhibition
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Figure 2. Hypothesized Pathway: Carbonic Anhydrase Inhibition
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Safe Handling and First Aid
Given the GHS classifications, the following handling and first aid procedures are

recommended.

Prevention:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash skin thoroughly after handling.[1]

Use only outdoors or in a well-ventilated area.[1]

Wear protective gloves, eye protection, and face protection.[1]

First Aid Measures:

If on Skin: Wash with plenty of soap and water.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

General Advice: Show the safety data sheet to the doctor in attendance.[1]

This guide is based on currently available data and should be used in conjunction with a

comprehensive Safety Data Sheet (SDS) for 1-(4-Bromophenylsulfonyl)-1H-pyrrole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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